4-((6-acetamidopyridazin-3-yl)thio)-N-(5-nitrothiazol-2-yl)butanamide

• IUPAC Name: 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(5-nitro-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C13H14N6O4S2/c1-8(20)15-9-4-5-11(18-17-9)24-6-2-3-10(21)16-13-14-7-12(25-13)19(22)23/h4-5,7H,2-3,6H2,1H3,(H,14,16,21)(H,15,17,20)
• InChI Key: RZOVQACTJSQLHR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCCCC(=O)NC2=NC=C(S2)[N+](=O)[O-]
• Molecular Formula: C13H14N6O4S2
• Molecular Weight: 382.4 g/mol

Description

4-((6-acetamidopyridazin-3-yl)thio)-N-(5-nitrothiazol-2-yl)butanamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

The compound of interest, due to its structural complexity, likely serves as a key intermediate or structural motif in the synthesis of diverse heterocyclic compounds with potential biological activities. Compounds with similar structures have been synthesized and evaluated for various applications, including antimicrobial, antitumor, and enzyme inhibition activities.

• Synthesis of Heterocyclic Compounds : Heterocyclic compounds, including dihydropyridines, butanamides, dihydropyridazines, and thiourea derivatives, have been synthesized through reactions involving similar structural motifs. These compounds have been characterized by elementary analysis, mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance, confirming their identities and potential as versatile intermediates in medicinal chemistry (Hafiz, Ramiz, & Sarhan, 2011).

• Antitumor Activity : Novel compounds, structurally related to the compound of interest, have been designed, synthesized, and evaluated for their antitumor activities, particularly against HeLa (human cervical cancer) and A549 (human lung cancer) cell lines. These compounds have shown potent antiproliferative activity, indicating the potential utility of the compound of interest in cancer research (Wu et al., 2017).

• Dipeptidyl Peptidase IV Inhibitors : A series of compounds featuring similar butanamide structures have been investigated as dipeptidyl peptidase IV (DPP-4) inhibitors, showcasing potent inhibitory activity. Such inhibitors are crucial in managing type 2 diabetes, indicating the potential application of the compound of interest in developing new therapeutic agents (Nitta et al., 2012).

• Antibacterial Agents : Derivatives structurally related to the compound of interest have been synthesized and evaluated as antibacterial agents against various bacterial strains. Some of these compounds have shown significant activity, suggesting the potential application of the compound of interest in the development of new antibacterial agents (Alharbi & Alshammari, 2019).